Cas no 2680899-07-2 (2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-2,5-diazabicyclo2.2.2octan-2-yl)acetic acid)

• Product Name: 2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-2,5-diazabicyclo2.2.2octan-2-yl)acetic acid
• CAS No: 2680899-07-2
• MF: C₂₃H₂₄N₂O₄
• MW: 392.447666168213
• CID: 5627919
• PubChem ID: 165932385
• Update Time: 2025-06-10

2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-2,5-diazabicyclo2.2.2octan-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680899-07-2
• 2-(5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,5-diazabicyclo[2.2.2]octan-2-yl)acetic acid
• EN300-28302803
• 2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-2,5-diazabicyclo2.2.2octan-2-yl)acetic acid

• Inchi： 1S/C23H24N2O4/c26-22(27)13-24-11-16-10-9-15(24)12-25(16)23(28)29-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21H,9-14H2,(H,26,27)
• InChI Key： MAGWTFJQFNEDHU-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2C=CC=CC1=2)C(N1CC2CCC1CN2CC(=O)O)=O

Computed Properties

• Exact Mass: 392.17360725g/mol
• Monoisotopic Mass: 392.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-2,5-diazabicyclo2.2.2octan-2-yl)acetic acid

Introduction to 2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-2,5-diazabicyclo[2.2.2]octan-2-yl)acetic acid (CAS No. 2680899-07-2)

2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-2,5-diazabicyclo[2.2.2]octan-2-yl)acetic acid, identified by the CAS number 2680899-07-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule represents a convergence of advanced structural features, including a fluorene moiety and a diazabicyclo[2.2.2]octane scaffold, which contribute to its unique chemical properties and potential biological activities.

The fluorene component, a polycyclic aromatic hydrocarbon, is renowned for its stability and fluorescence characteristics, making it a valuable structural element in various applications, particularly in materials science and bioimaging. In the context of pharmaceuticals, the incorporation of fluorene derivatives can enhance the metabolic stability and binding affinity of drug candidates. The methoxycarbonyl group attached to the fluorene ring further modulates the electronic properties of the molecule, influencing its reactivity and interactions with biological targets.

The core of this compound is the diazabicyclo[2.2.2]octane backbone, a strained cyclic amine known for its rigid conformational constraints. This structural motif is often employed in medicinal chemistry to optimize pharmacokinetic profiles by improving solubility and reducing metabolic clearance. The acetic acid moiety at the terminal position provides a carboxylic acid functional group, which can participate in hydrogen bonding interactions and serve as a site for further derivatization, enabling the synthesis of more complex pharmacophores.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of such constrained cyclic amines in drug design. The diazabicyclo[2.2.2]octane scaffold has been shown to enhance binding affinity to certain enzyme targets by restricting conformational flexibility, thereby improving drug efficacy. The combination of these structural elements in CAS No 2680899-07-2 suggests that it may exhibit promising properties as an intermediate or lead compound in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in targeting enzymes involved in cancer metabolism. Emerging research indicates that specific modifications to cyclic amine structures can modulate enzyme activity, particularly in pathways such as glycolysis and fatty acid oxidation, which are often dysregulated in tumor cells. The presence of the fluorene moiety may also contribute to photodynamic therapy applications, where fluorescence properties can be exploited for bioimaging or light-induced drug activation.

The synthesis of CAS No 2680899-07-2 involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, protection-deprotection techniques, and ring-closing metathesis to construct the diazabicyclo[2.2.2]octane core. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing costs and improving scalability for industrial applications.

In clinical research settings, compounds with similar structural motifs have demonstrated preclinical efficacy in models of inflammation and neurodegenerative diseases. The ability of the diazabicyclo[2.2.2]octane scaffold to interact with biological targets through multiple non-covalent bonds has been leveraged to develop molecules with improved selectivity over off-target effects. Furthermore, the acetic acid functionality provides opportunities for prodrug design or covalent attachment strategies to enhance tissue retention or targeted delivery.

The role of fluorinated aromatic compounds in medicinal chemistry continues to expand with discoveries like this one. The fluorene derivative not only contributes to physicochemical properties such as lipophilicity but also serves as a handle for further functionalization via cross-coupling reactions or click chemistry approaches. Such versatility makes it an attractive building block for designing libraries of compounds for high-throughput screening (HTS) campaigns.

Ethical considerations are paramount when developing new pharmaceuticals, particularly regarding environmental impact and sustainable manufacturing practices. The synthesis of CAS No 2680899-07-2 must adhere to green chemistry principles wherever possible, minimizing waste generation and hazardous solvent use through catalytic methods or flow chemistry innovations.

The future directions for research on this compound include exploring its interactions with protein targets using biophysical techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. Additionally, investigating its pharmacokinetic behavior through animal models will provide critical data for assessing potential therapeutic utility before human trials commence.